Cas no 80945-74-0 (2-hydrazinyl-5-methoxy-1,3-benzothiazole)

2-hydrazinyl-5-methoxy-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-hydrazinyl-5-methoxy-
- 2(3H)-Benzothiazolone,5-methoxy-,hydrazone(9CI)
- 2-hydrazinyl-5-methoxy-1,3-benzothiazole
- EN300-237973
- 2-hydrazino-5-methoxy-1,3-benzothiazole
- SCHEMBL11540998
- AKOS006327517
- Benzothiazole, 2-hydrazinyl-5-methoxy-
- F1954-0003
- (5-methoxy-1,3-benzothiazol-2-yl)hydrazine
- MFCD06809778
- 80945-74-0
- AKOS005208098
-
- MDL: MFCD06809778
- Inchi: InChI=1S/C8H9N3OS/c1-12-5-2-3-7-6(4-5)10-8(11-9)13-7/h2-4H,9H2,1H3,(H,10,11)
- InChI Key: QIVKJRKJMPQOCD-UHFFFAOYSA-N
- SMILES: COC1=CC2=C(C=C1)SC(=N2)NN
Computed Properties
- Exact Mass: 195.04663309g/mol
- Monoisotopic Mass: 195.04663309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 88.4Ų
2-hydrazinyl-5-methoxy-1,3-benzothiazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | H202401-1g |
2-hydrazino-5-methoxy-1,3-benzothiazole |
80945-74-0 | 1g |
$ 550.00 | 2022-06-04 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1141623-1g |
2-hydrazino-5-methoxy-1,3-benzothiazole |
80945-74-0 | 97% | 1g |
¥7125.00 | 2024-07-28 | |
abcr | AB400861-5 g |
2-Hydrazino-5-methoxy-1,3-benzothiazole; . |
80945-74-0 | 5g |
€990.00 | 2023-04-25 | ||
Chemenu | CM543529-100mg |
2-hydrazino-5-methoxy-1,3-benzothiazole |
80945-74-0 | 97% | 100mg |
$221 | 2024-07-23 | |
Chemenu | CM543529-1g |
2-hydrazino-5-methoxy-1,3-benzothiazole |
80945-74-0 | 97% | 1g |
$843 | 2024-07-23 | |
Chemenu | CM543529-250mg |
2-hydrazino-5-methoxy-1,3-benzothiazole |
80945-74-0 | 97% | 250mg |
$318 | 2024-07-23 | |
A2B Chem LLC | AH81118-50mg |
2(3H)-Benzothiazolone,5-methoxy-,hydrazone(9CI) |
80945-74-0 | 95% | 50mg |
$504.00 | 2024-04-19 | |
A2B Chem LLC | AH81118-1g |
2(3H)-Benzothiazolone,5-methoxy-,hydrazone(9CI) |
80945-74-0 | 95% | 1g |
$1495.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1141623-100mg |
2-hydrazino-5-methoxy-1,3-benzothiazole |
80945-74-0 | 97% | 100mg |
¥2151.00 | 2024-07-28 | |
TRC | H202401-100mg |
2-hydrazino-5-methoxy-1,3-benzothiazole |
80945-74-0 | 100mg |
$ 95.00 | 2022-06-04 |
2-hydrazinyl-5-methoxy-1,3-benzothiazole Related Literature
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
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Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
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5. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
Additional information on 2-hydrazinyl-5-methoxy-1,3-benzothiazole
Comprehensive Overview of 2-Hydrazinyl-5-methoxy-1,3-benzothiazole (CAS No. 80945-74-0)
2-Hydrazinyl-5-methoxy-1,3-benzothiazole (CAS No. 80945-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a benzothiazole core substituted with a hydrazinyl group and a methoxy moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science due to its versatile reactivity and structural features.
The compound's molecular structure combines the benzothiazole scaffold, known for its bioactivity, with a hydrazinyl side chain, which enhances its ability to form derivatives. This combination has led to investigations into its role in antimicrobial agents, anticancer therapies, and fluorescence probes. Recent studies highlight its utility in designing small-molecule inhibitors targeting specific enzymes, a hot topic in precision medicine and personalized healthcare.
In the context of green chemistry and sustainable synthesis, 2-Hydrazinyl-5-methoxy-1,3-benzothiazole has been explored as a precursor for eco-friendly catalysts and biodegradable materials. Its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the growing demand for energy-efficient processes. These advancements address common search queries like "benefits of benzothiazole derivatives in drug development" and "sustainable methods for heterocyclic compound synthesis."
Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound. Its stability under various pH conditions and solubility profiles are frequently discussed in forums and research papers, reflecting user interest in "optimizing benzothiazole derivatives for industrial use." Additionally, its potential in photodynamic therapy and bioimaging has sparked curiosity among researchers exploring non-invasive diagnostic tools.
From a commercial perspective, CAS No. 80945-74-0 is supplied by specialty chemical manufacturers catering to pharmaceutical intermediates and research reagents. Quality control measures, including chromatographic purity and residual solvent analysis, are critical to meet industry standards. This aligns with trending searches such as "reliable suppliers of high-purity benzothiazole compounds" and "applications of hydrazinyl derivatives in material science."
Future research directions for 2-Hydrazinyl-5-methoxy-1,3-benzothiazole may focus on its integration into nanotechnology and smart materials, particularly in conductive polymers and sensors. Its electronic properties and ability to coordinate with metals open avenues for optoelectronic devices, a topic gaining traction in academic and industrial circles. As the scientific community continues to uncover its potential, this compound remains a subject of innovation and exploration.
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